Cas no 56541-21-0 (N-methyl-4-(pyridin-2-yl)-1,3-thiazol-2-amine)

• Product Name: N-methyl-4-(pyridin-2-yl)-1,3-thiazol-2-amine
• CAS No: 56541-21-0
• MDL: MFCD17258261
• CID: 4655184
• PubChem ID: 62941986
• Update Time: 2025-06-18

N-methyl-4-(pyridin-2-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-4-(pyridin-2-yl)-1,3-thiazol-2-amine

• MDL： MFCD17258261

Additional information on N-methyl-4-(pyridin-2-yl)-1,3-thiazol-2-amine

Professional Introduction to N-methyl-4-(pyridin-2-yl)-1,3-thiazol-2-amine (CAS No. 56541-21-0)

N-methyl-4-(pyridin-2-yl)-1,3-thiazol-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its complex and highly functional molecular structure. This compound, identified by the CAS number 56541-21-0, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The structural framework of this molecule incorporates a thiazole core, which is a heterocyclic structure consisting of sulfur and nitrogen atoms, combined with a pyridine moiety and an amine functional group. Such a combination of heterocyclic rings and functional groups makes it a versatile scaffold for medicinal chemistry.

The N-methyl substituent at the 1-position of the thiazole ring enhances the compound's lipophilicity, which is a crucial factor in drug absorption and distribution. Additionally, the presence of the pyridin-2-yl group at the 4-position introduces additional electronic and steric properties that can influence binding interactions with biological targets. These features make N-methyl-4-(pyridin-2-yl)-1,3-thiazol-2-amine an attractive candidate for further investigation in drug discovery.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. Thiazole-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The specific arrangement of atoms in N-methyl-4-(pyridin-2-yl)-1,3-thiazol-2-amine allows for interactions with various biological targets, making it a promising candidate for multiple therapeutic applications.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, including cancer. The structural features of N-methyl-4-(pyridin-2-yl)-1,3-thiazol-2-amine suggest that it may be able to bind to the active sites of kinases, thereby modulating their activity. Recent studies have shown that thiazole derivatives can indeed inhibit certain kinases by competing with ATP for binding sites. This mechanism of action makes N-methyl-4-(pyridin-2-yl)-1,3-thiazol-2-amine a valuable compound for further exploration in oncology research.

Furthermore, the compound's ability to cross the blood-brain barrier is another area of interest. Many therapeutic agents fail to reach their target sites within the brain due to this barrier. However, the lipophilic nature of N-methyl-4-(pyridin-2-yl)-1,3-thiazol-2-amine may facilitate its penetration into the central nervous system. This property could be particularly beneficial for treating neurological disorders such as Alzheimer's disease and Parkinson's disease, where targeted drug delivery is essential.

The synthesis of N-methyl-4-(pyridin-2-yl)-1,3-thiazol-2-am ine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The thiazole ring can be synthesized through various methods, including condensation reactions between β-diketones or β-ketoesters with thioamides or thioureas. The subsequent introduction of the pyridine moiety and the amine group requires careful consideration to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently and on larger scales, which is crucial for both research and commercial applications.

In conclusion, N-methyl -4-(pyridin -2 -yl)-1 ,3 -th i az ol - 2 -a mine (CAS No . 56541 -21 -0) is a multifaceted compound with significant potential in pharmaceutical research . Its unique structural features , including the presence of a thiazole core , a pyridine substituent , and an am ine functional group , make it an attractive scaffold for drug development . The compound's ability to interact with biological targets such as kinases , along with its potential to cross the blood-brain barrier , positions it as a promising candidate for treating various diseases . As research continues to uncover new applications for this molecule , it is likely that N-methyl -4-(pyridin -2 -yl)-1 ,3 -th i az ol - 2 -a mine will play an increasingly important role in medicinal chemistry .